Cas no 3921-12-8 (2-hydroxy-3,6-dimethylbenzoic acid)
3921-12-8 structure
Product Name:2-hydroxy-3,6-dimethylbenzoic acid
CAS No:3921-12-8
Molecular Formula:C9H10O3
Molecular Weight:166.17400
MDL:MFCD00156975
CID:924364
PubChem ID:261630
2-hydroxy-3,6-dimethylbenzoic acid Properties
Names and Identifiers
-
- 3,6-dimethylsalicylic acid;2-hydroxy-3,6-dimethyl-benzoic acid;3.6-Dimethyl-salicylsaeure;6-Oxy-p-xylylsaeure;2-Hydroxy-3,6-dimethyl-benzoesaeure;
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- 2-hydroxy-3,6-dimethylbenzoic acid
- MFCD00156975
- NSC-94404
- 3921-12-8
- Q27139050
- CHEBI:70733
- SCHEMBL3484657
- D80846
- CS-0163181
- AKOS005151503
- NSC94404
- 3,6-dimethylsalicylic acid
- BS-16700
- Z367679246
- 2-hydroxy-3,6-dimethylbenzoicacid
- NCIOpen2_001512
- DTXSID00294109
- EN300-1167042
- JBIR-26
- DS-010375
- STL444072
- Benzoic acid, 2-hydroxy-3,6-dimethyl-
-
- MDL： MFCD00156975
- InChIKey： SDQFDFFLPQFIHQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H10O3/c1-5-3-4-6(2)8(10)7(5)9(11)12/h3-4,10H,1-2H3,(H,11,12)
- SMILES： CC1=C(C(=C(C=C1)C)O)C(=O)O
Computed Properties
- Exact Mass: 166.06300
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 166.062994177g/mol
- Heavy Atom Count: 12
- Complexity: 179
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- LogP: 1.70720
- PSA: 57.53000
2-hydroxy-3,6-dimethylbenzoic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01DWV2-250mg |
2-hydroxy-3,6-dimethylbenzoic acid |
3921-12-8 | 95% | 250mg |
$18.00 | 2024-05-03 | |
| A2B Chem LLC | AX27934-250mg |
2-hydroxy-3,6-dimethylbenzoic acid |
3921-12-8 | 95% | 250mg |
$17.00 | 2024-04-20 | |
| Aaron | AR01DX3E-100mg |
2-Hydroxy-3,6-dimethylbenzoic acid |
3921-12-8 | 98% | 100mg |
$17.00 | 2025-02-10 | |
| abcr | AB547647-250mg |
2-Hydroxy-3,6-dimethylbenzoic acid; . |
3921-12-8 | 250mg |
€99.80 | |||
| Ambeed | A1026002-100mg |
2-Hydroxy-3,6-dimethylbenzoic acid |
3921-12-8 | 95% | 100mg |
$16.0 | 2024-04-19 | |
| ChemScence | CS-0163181-1g |
2-Hydroxy-3,6-dimethylbenzoic acid |
3921-12-8 | 1g |
$258.0 | 2022-04-27 | ||
| Enamine | EN300-1167042-0.05g |
2-hydroxy-3,6-dimethylbenzoic acid |
3921-12-8 | 95.0% | 0.05g |
$24.0 | 2025-03-21 | |
| eNovation Chemicals LLC | D754005-250mg |
2-hydroxy-3,6-dimethylbenzoic acid |
3921-12-8 | 95% | 250mg |
$195 | 2022-10-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1233821-100mg |
2-Hydroxy-3,6-dimethylbenzoic acid |
3921-12-8 | 98% | 100mg |
￥210.00 | 2024-05-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM946-250mg |
2-hydroxy-3,6-dimethylbenzoic acid |
3921-12-8 | 95% | 250mg |
925CNY |
2-hydroxy-3,6-dimethylbenzoic acid Related Literature
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1. Eight- and higher-membered ring compounds. Part XI. Alkyl derivatives of di-, tri-, and tetra-salicylidesWilson Baker,J. B. Harborne,A. J. Price,A. Rutt J. Chem. Soc. 1954 2042
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2. 324. 3 : 4-, 3 : 5-, and 3 : 6-DimethylcatecholWilson Baker,H. F. Bondy,J. Gumb,D. Miles J. Chem. Soc. 1953 1615
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3. 324. 3 : 4-, 3 : 5-, and 3 : 6-DimethylcatecholWilson Baker,H. F. Bondy,J. Gumb,D. Miles J. Chem. Soc. 1953 1615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3921-12-8)2-hydroxy-3,6-dimethylbenzoic acid
Purity:99%
Quantity:5g
Price($):329.0